Cas no 1366544-55-9 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic acid
• CAS No: 1366544-55-9
• MF: C₁₃H₁₇ClN₂O₄
• MW: 300.738082647324
• CID: 6366022
• PubChem ID: 165524305
• Update Time: 2025-05-24

(3S)-3-{(tert-butoxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic acid
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-chloropyridin-3-yl)propanoic acid
• EN300-1284081
• 1366544-55-9

• Inchi： 1S/C13H17ClN2O4/c1-13(2,3)20-12(19)16-10(5-11(17)18)8-4-9(14)7-15-6-8/h4,6-7,10H,5H2,1-3H3,(H,16,19)(H,17,18)/t10-/m0/s1
• InChI Key： MNZUUVBBMLUPAD-JTQLQIEISA-N
• SMILES： ClC1=CN=CC(=C1)[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.0876847g/mol
• Monoisotopic Mass: 300.0876847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.5Ų

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic acid

(3S)-3-{(tert-butoxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic Acid: A Comprehensive Overview

The compound with CAS No 1366544-55-9, known as (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-chloropyridin-3-yl)propanoic acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in therapeutic interventions. The molecule's structure incorporates a propanoic acid backbone, a tert-butoxy carbonyl amino group, and a 5-chloropyridin-3-yl substituent, making it a versatile candidate for various chemical modifications and biological evaluations.

Recent studies have highlighted the importance of (tert-butoxy)carbonyl (Boc) protecting groups in peptide synthesis and medicinal chemistry. The Boc group is widely used for its stability during reaction conditions and ease of removal under acidic or enzymatic cleavage. In the context of this compound, the Boc group plays a crucial role in stabilizing the amino functionality while allowing for precise control over reactivity during synthesis. This feature makes the compound an ideal building block for constructing complex molecules with defined stereochemistry and functional groups.

The presence of the 5-chloropyridin-3-yl group introduces additional complexity to the molecule. Pyridine derivatives are known for their aromatic stability and ability to participate in various non-covalent interactions, such as π–π stacking and hydrogen bonding. The chlorine substituent at the 5-position further enhances the molecule's electronic properties, potentially influencing its pharmacokinetic profile and biological activity. Recent research has explored the role of chlorinated pyridines in modulating enzyme activity and receptor binding, suggesting that this compound could serve as a lead structure for developing novel therapeutic agents.

Propanoic acid derivatives are extensively studied in the context of their role as fatty acid mimetics and bioactive molecules. The (S)-configuration at the chiral center of this compound introduces stereoselectivity, which is critical for determining its pharmacological properties. Stereochemistry plays a pivotal role in drug design, as it can significantly influence molecular recognition, absorption, distribution, metabolism, and excretion (ADME) properties. Recent advancements in asymmetric synthesis have enabled the efficient construction of enantiomerically pure compounds like this one, facilitating their evaluation in preclinical studies.

From a synthetic perspective, the construction of this compound involves a series of well-established reactions, including nucleophilic substitutions, amide bond formations, and stereochemical control measures. The use of protecting groups like Boc ensures that sensitive functional groups remain intact during challenging reaction conditions. Moreover, the incorporation of chiral auxiliary reagents or asymmetric catalysis can be employed to achieve high enantiomeric excess during key steps of the synthesis.

Recent studies have also explored the potential of this compound in therapeutic areas such as oncology, inflammation, and infectious diseases. Its unique combination of structural features makes it an attractive candidate for targeting specific biological pathways or receptors. For instance, pyridine-containing compounds have been shown to modulate kinase activity or inhibit enzymes involved in disease progression. The propanoic acid moiety may also contribute to lipid solubility or membrane permeability, enhancing its bioavailability.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming the compound's structure and stereochemistry. These methods provide detailed insights into molecular geometry, purity, and stability under various conditions.

Looking ahead, ongoing research aims to optimize this compound's pharmacokinetic properties through structural modifications or formulation strategies. Additionally, computational modeling tools are being utilized to predict its binding affinity to target proteins or simulate its behavior within biological systems.